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InChI=1S/C56H71N9O23S.Na/c1-4-5-6-17-86-32-14-11-28(12-15-32)39-21-33(63-87-39)27-7-9-29(10-8-27)49(75)58-34-20-38(70)52(78)62-54(80)45-46(72)25(2)23-65(45)56(82)43(37(69)22-41(57)71)60-53(79)44(48(74)47(73)30-13-16-36(68)40(18-30)88-89(83,84)85)61-51(77)35-19-31(67)24-64(35)55(81)42(26(3)66)59-50(34)76;/h7-16,18,21,25-26,31,34-35,37-38,42-48,52,66-70,72-74,78H,4-6,17,19-20,22-24H2,1-3H3,(H2,57,71)(H,58,75)(H,59,76)(H,60,79)(H,61,77)(H,62,80)(H,83,84,85);/q;+1/p-1/t25-,26+,31+,34-,35-,37+,38+,42-,43-,44-,45-,46-,47-,48-,52+;/m0./s1
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Micafungin is an echinocandin antifungal that inhibits 1,3-β-D-glucan synthesis. It has fungicidal activity against virtually all species of Candida, including those resistant to fluconazole, and is fungistatic against Aspergillus spp.
Micafungin Sodium is the sodium salt form of micafungin, a semi-synthetic echinocandin derived from a natural product of the fungus Coleophoma empetri with antifungal activity. Micafungin, like other cyclic lipopeptides, noncompetitively inhibits the fungal specific enzyme 1,3-beta-D-glucan synthase, an enzyme essential for the synthesis of the important fungal cell wall component 1,3-beta-D-glucan. By preventing the synthesis of 1,3-beta-D-glucan, the cell wall is weakened which leads to osmotic lysis and eventually fungal cell death.
Micafungin sodium is an organic sodium salt and an antibiotic antifungal drug.
A cyclic lipo-hexapep...
